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Cat. No.: B15577689 Get Quote

Introduction Catharanthine is a crucial precursor for the synthesis of potent anti-cancer drugs

vinblastine and vincristine.[1][2] Traditionally sourced from the Madagascar periwinkle

(Catharanthus roseus), its low abundance in the plant makes production unreliable and costly.

[3][4] Metabolic engineering of Saccharomyces cerevisiae (yeast) offers a promising alternative

for a stable and scalable supply of catharanthine. By introducing the complex, multi-step plant

biosynthetic pathway into yeast, researchers can create microbial cell factories for de novo

production.[3][5] This document provides detailed protocols and data derived from successful

engineering efforts to produce catharanthine in yeast.

Quantitative Data Summary
Metabolic engineering strategies have significantly improved catharanthine titers in S.

cerevisiae. Key optimizations include balancing pathway enzyme expression and overcoming

rate-limiting steps. The data below summarizes the production improvements achieved through

targeted genetic modifications in shake flask fermentations.
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Strain ID /
Modification

Description
Catharanthine Titer
(μg/L)

Reference

CAT1

Initial catharanthine

pathway

reconstruction

225.3 [2]

CAT2

Additional copy of

Geraniol Synthase

(GS)

527.1 [2][6]

CAT3
Additional copy of

DPAS
488.5 [6]

Catharanthine Biosynthetic Pathway in Engineered
Yeast
The de novo synthesis of catharanthine in yeast requires the heterologous expression of a

complex pathway originating from geranyl pyrophosphate (GPP), an intermediate of the native

yeast mevalonate pathway.[6] The pathway involves over a dozen enzymes from C. roseus to

convert GPP into the central precursor strictosidine, which is then directed towards

catharanthine.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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